Cas no 679796-43-1 ((S)-alpha-(2-Naphthalenylmethyl)proline·HCl)

• Product Name: (S)-alpha-(2-Naphthalenylmethyl)proline·HCl
• CAS No: 679796-43-1
• MF: C₁₆H₁₈ClNO₂
• MW: 291.772623538971
• CID: 502744
• PubChem ID: 2761883
• Update Time: 2025-06-12

(S)-alpha-(2-Naphthalenylmethyl)proline·HCl Chemical and Physical Properties

Names and Identifiers

• D-Proline,2-(2-naphthalenylmethyl)-
• (S)-ALPHA-(2-NAPHTHALENYLMETHYL)-PROLINE-HCL
• (S)-α-(2-NAPHTHALENYLMETHYL)-PROLINE-HCL
• DTXSID20987384
• (S)-alpha-(2-Naphthalenylmethyl)proline hydrochloride
• PS-12577
• (2S)-2-(naphthalen-2-ylmethyl)pyrrolidine-2-carboxylic acid;hydrochloride
• AKOS037655582
• (S)-Alpha-(2-naphthalenylmethyl)-proline hydrochloride
• 2-[(Naphthalen-2-yl)methyl]proline--hydrogen chloride (1/1)
• (2S)-2-(2-naphthylmethyl)-2-pyrrolidinecarboxylic acid hydrochloride
• (S)-alpha-(2-Naphthalenylmethyl)proline HCl
• 679796-43-1
• MFCD06659188
• G85297
• (S)-alpha-(2-Naphthalenylmethyl)proline·HCl

• Inchi： 1S/C16H17NO2.ClH/c18-15(19)16(8-3-9-17-16)11-12-6-7-13-4-1-2-5-14(13)10-12;/h1-2,4-7,10,17H,3,8-9,11H2,(H,18,19);1H/t16-;/m0./s1
• InChI Key： ADHGINNJMRTZOI-NTISSMGPSA-N
• SMILES： Cl.OC([C@@]1(CC2C=CC3C=CC=CC=3C=2)CCCN1)=O

Computed Properties

• Exact Mass: 291.10300
• Monoisotopic Mass: 291.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.71990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (S)-alpha-(2-Naphthalenylmethyl)proline·HCl

Comprehensive Overview of (S)-alpha-(2-Naphthalenylmethyl)proline·HCl (CAS No. 679796-43-1): Properties, Applications, and Research Insights

The compound (S)-alpha-(2-Naphthalenylmethyl)proline·HCl (CAS No. 679796-43-1) is a chiral proline derivative with significant relevance in pharmaceutical and biochemical research. Its unique structural features, including the naphthalene moiety and proline backbone, make it a valuable building block for drug discovery and asymmetric synthesis. This article delves into its molecular characteristics, synthetic applications, and emerging trends in its utilization, addressing common queries from researchers and industry professionals.

Chemically, (S)-alpha-(2-Naphthalenylmethyl)proline·HCl belongs to the class of amino acid derivatives, where the naphthalenylmethyl group enhances lipophilicity and aromatic interactions. The proline core contributes to conformational rigidity, a property highly sought after in peptide mimetics and enzyme inhibitors. Its chiral purity (S-configuration) is critical for applications in stereoselective catalysis and bioactive molecule design, aligning with the growing demand for enantiopure compounds in modern therapeutics.

Recent studies highlight the role of CAS No. 679796-43-1 in peptidomimetics and small-molecule drug candidates. For instance, its incorporation into protease inhibitors has shown promise in targeting protein-protein interactions—a hot topic in oncology and antiviral research. Researchers frequently search for "naphthalene-modified proline applications" or "chiral proline derivatives in drug design," reflecting the compound's niche yet expanding utility. The hydrochloride salt form (·HCl) further improves solubility, facilitating in vitro assays and formulation studies.

From a synthetic perspective, (S)-alpha-(2-Naphthalenylmethyl)proline·HCl serves as a versatile intermediate. Organic chemists leverage its naphthalene ring for π-stacking interactions in catalyst design, while the proline scaffold enables ring-forming reactions like intramolecular aldol condensations. These attributes resonate with trends in sustainable chemistry, where efficient, atom-economical routes are prioritized. Queries such as "asymmetric synthesis using naphthalene-proline hybrids" underscore its relevance in green chemistry methodologies.

Quality control and analytical characterization of CAS No. 679796-43-1 are frequently discussed in forums. Techniques like HPLC for enantiomeric excess determination and NMR for structural validation are essential. The compound’s stability under various pH conditions—often searched as "proline derivative stability HCl salt"—is vital for storage and handling protocols. Suppliers and researchers emphasize batch-to-batch consistency, particularly for GMP-grade applications in preclinical development.

In conclusion, (S)-alpha-(2-Naphthalenylmethyl)proline·HCl exemplifies the intersection of structural ingenuity and functional adaptability. Its applications span from catalysis to bioconjugation, addressing contemporary challenges in medicinal chemistry. As interest grows in targeted drug delivery and enzyme-specific inhibitors, this compound’s role is poised to expand, making it a subject of enduring scientific and industrial interest.